ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate

• IUPAC Name: ethyl 4-[(3-carbamoylchromen-2-ylidene)amino]benzoate
• InChI: InChI=1S/C19H16N2O4/c1-2-24-19(23)12-7-9-14(10-8-12)21-18-15(17(20)22)11-13-5-3-4-6-16(13)25-18/h3-11H,2H2,1H3,(H2,20,22)
• InChI Key: UVPHJWYZISUAJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)N
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

Ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate, also known as ECBC, is a novel small molecule with a wide range of applications in scientific research. It belongs to a group of compounds known as chromenes, which are known for their antioxidant and anti-inflammatory properties. ECBC is a synthetic compound that has been studied extensively for its potential therapeutic and industrial applications.

Mechanism of Action

The mechanism of action of ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and inhibiting the oxidation of lipids. It is also believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate has been shown to have a wide range of biochemical and physiological effects. In animal studies, ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate has been shown to reduce inflammation, decrease oxidative stress, and protect against cell death. In addition, ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate has been shown to reduce the levels of certain hormones, such as cortisol, and to increase the levels of other hormones, such as testosterone.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate is an ideal compound for laboratory experiments due to its low cost and ease of synthesis. However, it is important to note that ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate is a synthetic compound and may not be suitable for use in clinical trials or other therapeutic applications.

Future Directions

There are a number of potential future directions for ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate research. These include further investigations into the therapeutic potential of ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate, the development of new synthetic methods for the production of ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate, and the exploration of its potential use as a food preservative or industrial catalyst. Additionally, further research into the biochemical and physiological effects of ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate may reveal new and exciting applications for this compound.

Synthesis Methods

Ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate can be synthesized from commercially available starting materials, such as ethyl 4-bromobenzoate, 3-amino-2H-chromene, and potassium carbonate. The synthesis of ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate involves a series of steps, including the condensation of ethyl 4-bromobenzoate and 3-amino-2H-chromene in the presence of potassium carbonate to give ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate. The reaction is typically carried out in an aqueous solution at a temperature of 40-50°C.

Scientific Research Applications

Ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate has been studied extensively for its potential therapeutic and industrial applications. It has been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of various diseases. In addition, ethyl 4-{[(2Z)-3-carbamoyl-2H-chromen-2-ylidene]amino}benzoate has been studied for its potential use as a food preservative, as it has been shown to inhibit the growth of certain food-borne pathogens. It has also been studied for its potential use as an industrial catalyst, as it has been shown to catalyze the hydrolysis of esters.